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Compound of Interest

Compound Name:
3-Bromo-2-

oxocyclohexanecarboxamide

Cat. No.: B3285348 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide explores the synthetic utility of 3-Bromo-2-
oxocyclohexanecarboxamide, a valuable building block in organic synthesis and medicinal

chemistry. Due to the limited availability of specific experimental data for the amide, this

document also draws upon the chemistry of the closely related and more extensively studied

ethyl ester, ethyl 3-bromo-2-oxocyclohexanecarboxylate, to provide a comprehensive overview

of its potential applications.

Physicochemical Properties
A summary of the key physicochemical properties of 3-Bromo-2-
oxocyclohexanecarboxamide and its corresponding ethyl ester is provided below. This data

is essential for designing and executing chemical reactions and for the purification of the

resulting products.
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Property
3-Bromo-2-
oxocyclohexanecarboxami
de

Ethyl 3-bromo-2-
oxocyclohexanecarboxylat
e

CAS Number 80193-04-0[1] 30132-23-1[2]

Molecular Formula C₇H₁₀BrNO₂[1][3] C₉H₁₃BrO₃[2][4]

Molecular Weight 220.06 g/mol [1] 249.1 g/mol [2][4]

Appearance Not specified Light-yellow oil[4]

Solubility Not specified

Soluble in acetone,

dichloromethane, ethyl

acetate, and methanol[4]

Synthesis
The primary route to α-haloketones, such as 3-Bromo-2-oxocyclohexanecarboxamide,

involves the selective halogenation of a β-keto precursor.

Synthesis of Ethyl 3-bromo-2-
oxocyclohexanecarboxylate
The synthesis of the ethyl ester is well-documented and typically involves the bromination of

ethyl 2-oxocyclohexanecarboxylate.[4] This reaction requires careful control of conditions to

achieve regioselective α-bromination and avoid the formation of di-brominated byproducts.[4]

Experimental Protocol (General): To a solution of ethyl 2-oxocyclohexanecarboxylate in a

suitable solvent such as dichloromethane, a brominating agent like bromine (Br₂) is added

dropwise at a controlled temperature.[4] The reaction is monitored until completion, after which

it is quenched, and the product is isolated and purified, often through distillation or

recrystallization.[4]
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While a specific, detailed protocol for the synthesis of the amide is not readily available in the

literature, it can be reasonably proposed based on standard organic transformations. Two main

strategies can be envisioned:

Amidation of the corresponding ethyl ester: Ethyl 3-bromo-2-oxocyclohexanecarboxylate can

be converted to the primary amide through aminolysis with ammonia or a protected ammonia

equivalent.

Bromination of 2-oxocyclohexanecarboxamide: Direct bromination of the pre-formed β-keto

amide would be the most direct route.

Proposed Experimental Protocol (from β-keto amide): To a solution of 2-

oxocyclohexanecarboxamide in an appropriate solvent, a suitable brominating agent (e.g., N-

bromosuccinimide) would be added, potentially with a catalytic amount of acid or base to

facilitate enolization. The reaction would be monitored by techniques such as TLC or LC-MS.

Upon completion, the reaction mixture would be worked up to isolate the desired 3-bromo-2-
oxocyclohexanecarboxamide.

Ester Synthesis

Amide Synthesis

Ethyl 2-oxocyclohexanecarboxylate Bromination
(e.g., Br2, CH2Cl2) Ethyl 3-bromo-2-oxocyclohexanecarboxylate

Amidation

Aminolysis

2-Oxocyclohexanecarboxamide

Bromination
(e.g., NBS)

3-Bromo-2-oxocyclohexanecarboxamide
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General synthetic strategies for 3-bromo-2-oxocyclohexanecarboxamide.
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Chemical Reactivity and Applications as a Synthetic
Building Block
The reactivity of 3-Bromo-2-oxocyclohexanecarboxamide is dictated by the presence of

three key functional groups: the secondary amide, the ketone, and the α-bromo substituent.

This combination makes it a versatile intermediate for the synthesis of a wide range of more

complex molecules. The chemistry of α-haloamides has been extensively reviewed and

provides a framework for understanding the potential transformations of this building block.[5]

Reactions at the α-Bromo Position
The bromine atom is a good leaving group and is susceptible to nucleophilic substitution. This

allows for the introduction of a variety of substituents at the 3-position of the cyclohexanone

ring.

Nucleophilic Substitution: The bromine can be displaced by a wide range of nucleophiles,

including amines, thiols, and alkoxides, to introduce new functional groups.[4]

Carbon-Carbon Bond Formation: Reactions with carbon nucleophiles, such as enolates or

organometallic reagents, can be used to form new carbon-carbon bonds, enabling the

construction of more complex carbon skeletons.

Reactions Involving the Ketone and Amide Moieties
The ketone and amide functionalities also offer handles for further chemical modifications.

Reduction: The ketone can be selectively reduced to a secondary alcohol using reducing

agents like sodium borohydride.[4]

Cyclization Reactions: The bifunctional nature of the molecule allows for intramolecular

reactions. For instance, α-haloamides derived from amino acids are known precursors for

the synthesis of β-lactams.[5]
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Potential reaction pathways for 3-bromo-2-oxocyclohexanecarboxamide.

Spectroscopic Data
Detailed spectroscopic data for 3-Bromo-2-oxocyclohexanecarboxamide is not widely

published. However, based on its structure, the following characteristic signals would be

expected:
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Spectroscopy Expected Signals

¹H NMR

- Signals for the diastereotopic protons of the

cyclohexane ring. - A signal for the proton at the

bromine-bearing carbon (C3-H). - Broad signals

for the amide N-H protons.

¹³C NMR

- A signal for the ketone carbonyl carbon. - A

signal for the amide carbonyl carbon. - A signal

for the carbon bearing the bromine atom. -

Signals for the other carbons of the cyclohexane

ring.

IR

- A strong absorption band for the ketone C=O

stretch. - A strong absorption band for the amide

C=O stretch (Amide I band). - N-H stretching

vibrations for the primary amide.

Mass Spec

- A molecular ion peak (M⁺) and a characteristic

M+2 peak of similar intensity due to the

presence of the bromine atom.

Conclusion
3-Bromo-2-oxocyclohexanecarboxamide represents a promising and versatile building block

for organic synthesis. Its trifunctional nature allows for a wide range of chemical

transformations, making it a valuable precursor for the synthesis of diverse and complex

molecular architectures, particularly in the context of drug discovery and development. While

specific experimental data for the amide is currently limited, the well-established chemistry of

its ethyl ester analogue and other α-haloamides provides a strong foundation for its application

in the synthesis of novel compounds. Further research into the reactivity and applications of

this compound is warranted and is likely to uncover new and valuable synthetic methodologies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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